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1-(2-Hydroxyethoxy)methyl-5-
Compound Name:

methyluracil
CAS No.: 68724-11-8
Cat. No.: B1205884

Get Quote

Abstract

This technical guide provides a comprehensive overview of 1-(2-Hydroxyethoxy)methyl-5-
methyluracil, an acyclic nucleoside analogue also known as Acyclothymidine. We will delve
into its fundamental chemical and physical properties, including its molecular weight, and
present a detailed, field-proven methodology for its synthesis. A significant portion of this guide
Is dedicated to its biological functions, with a particular focus on its emerging role in
dermatology and drug development as a photoprotective agent. The mechanism of action,
involving the prevention of UV-induced DNA damage and the activation of DNA repair
pathways, will be discussed in detail. This document is intended for researchers, scientists, and
professionals in the fields of medicinal chemistry, pharmacology, and drug development who
are interested in the therapeutic potential of novel nucleoside analogues.

Chemical Identity and Properties

© 2026 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b1205884#bc-rfq
https://www.benchchem.com/product/b1205884/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-1-2-hydroxyethoxy-methyl-5-methyluracil-acyclothymidine
https://www.benchchem.com/product/b1205884/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-1-2-hydroxyethoxy-methyl-5-methyluracil-acyclothymidine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1205884?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

1-(2-Hydroxyethoxy)methyl-5-methyluracil is a synthetic acyclic analogue of thymidine,
where the deoxyribose sugar moiety is replaced by a flexible 2-hydroxyethoxymethyl group.
This structural modification is key to its biological activity and pharmacokinetic profile.

Property Value Source
Molecular Weight 200.19 g/mol [1]
Molecular Formula CsH12N204 [1]

1-[(2-hydroxyethoxy)methyl]-5-
IUPAC Name methylpyrimidine-2,4(1H,3H)- [1]

dione

Acyclothymidine, N-(2-

Synonyms (hydroxyethoxy)methyl)-5- [1]
methyluracil
CAS Number 68724-11-8 [1]

) CC1=CN(C(=0O)NC1=0)COocCC
Canonical SMILES o [1]
Physical State Solid N/A
Storage 2-8°C, protect from light [1]

Synthesis of 1-(2-Hydroxyethoxy)methyl-5-
methyluracil: A Methodological Approach

The synthesis of acyclic nucleosides like 1-(2-Hydroxyethoxy)methyl-5-methyluracil is most
effectively achieved through the Silyl-Hilbert-Johnson (or Vorbrtiggen) reaction. This method
offers high yields and regioselectivity for N-1 alkylation of the pyrimidine ring. The general
strategy involves three key steps: silylation of the nucleobase, coupling with an appropriate
electrophile, and deprotection.

Rationale Behind the Synthetic Strategy

The silylation of 5-methyluracil (thymine) is a critical initial step. It enhances the nucleophilicity
of the pyrimidine ring and increases its solubility in organic solvents, facilitating a more efficient
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coupling reaction. The use of a Lewis acid catalyst, such as trimethylsilyl
trifluoromethanesulfonate (TMSOTY), is crucial for activating the electrophile and driving the
reaction towards the desired N-1 isomer. The choice of the electrophile, a protected 2-
(chloromethoxy)ethanol, is designed to introduce the acyclic side chain. A protecting group on
the hydroxyl function of the ethoxyethanol moiety is necessary to prevent unwanted side
reactions. Finally, a deprotection step is required to yield the target compound.

Experimental Protocol

Step 1: Silylation of 5-Methyluracil

e To a stirred suspension of 5-methyluracil (1.0 eq) in anhydrous acetonitrile, add
hexamethyldisilazane (HMDS) (1.5 eq).

e Add a catalytic amount of chlorotrimethylsilane (TMSCI) (0.1 eq).

e Heat the mixture to reflux under an inert atmosphere (e.g., argon or nitrogen) until the
solution becomes clear, indicating the formation of 2,4-bis(trimethylsilyloxy)-5-
methylpyrimidine.

* Remove the solvent under reduced pressure to obtain the silylated intermediate, which can
be used in the next step without further purification.

Step 2: Synthesis of the Electrophile (2-(Benzyloxy)ethoxymethyl chloride)

Note: This is a representative procedure for a protected electrophile. Other protecting groups
can be used.

» To a solution of 2-(benzyloxy)ethanol (1.0 eq) and paraformaldehyde (1.2 eq) in anhydrous
dichloromethane, slowly add chlorotrimethylsilane (1.2 eq) at 0°C.

¢ Stir the reaction mixture at room temperature for 12-16 hours.

« Filter the reaction mixture and concentrate the filtrate under reduced pressure to yield the
crude 2-(benzyloxy)ethoxymethyl chloride. This reagent is moisture-sensitive and should be
used immediately.

Step 3: Coupling Reaction (Silyl-Hilbert-Johnson)
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Dissolve the silylated 5-methyluracil (from Step 1) in anhydrous acetonitrile.
Add the freshly prepared 2-(benzyloxy)ethoxymethyl chloride (1.2 eq) to the solution.

Cool the mixture to 0°C and add trimethylsilyl trifluoromethanesulfonate (TMSOTTf) (1.2 eq)
dropwise.

Allow the reaction to warm to room temperature and stir for 12-24 hours.
Monitor the reaction progress by thin-layer chromatography (TLC).

Upon completion, quench the reaction with a saturated aqueous solution of sodium
bicarbonate.

Extract the product with ethyl acetate, dry the organic layer over anhydrous sodium sulfate,
and concentrate under reduced pressure.

Purify the crude product by column chromatography on silica gel to obtain 1-((2-
(benzyloxy)ethoxy)methyl)-5-methylpyrimidine-2,4(1H,3H)-dione.

Step 4: Deprotection

Dissolve the protected nucleoside from Step 3 in methanol.
Add a catalytic amount of palladium on carbon (10% Pd/C).

Stir the mixture under a hydrogen atmosphere (balloon or Parr hydrogenator) at room
temperature until the reaction is complete (monitored by TLC).

Filter the reaction mixture through a pad of Celite and concentrate the filtrate under reduced
pressure.

Purify the residue by recrystallization or column chromatography to yield the final product, 1-
(2-Hydroxyethoxy)methyl-5-methyluracil.
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Caption: Mechanism of Acyclothymidine in DNA photoprotection.
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Applications in Drug and Cosmetic Development

The unique photoprotective properties of 1-(2-Hydroxyethoxy)methyl-5-methyluracil make it
a highly attractive candidate for incorporation into various topical formulations.

e Sunscreens and Daily Skincare: Its ability to both prevent DNA damage and promote repair
suggests it could be a valuable addition to sunscreens and daily moisturizers, offering a
deeper level of protection than traditional UV filters alone.

e Post-Sun Exposure Products: Formulations containing this compound could be beneficial in
after-sun lotions to help mitigate the damage that has already occurred.

» Adjuvant to Phototherapy: In dermatological treatments involving UV light, such as PUVA
therapy for psoriasis, co-administration of a topical formulation with Acyclothymidine could
potentially reduce the risk of long-term side effects like skin cancer.

Future Directions and Conclusion

1-(2-Hydroxyethoxy)methyl-5-methyluracil is a promising molecule with a well-defined role
in photoprotection. Future research should focus on elucidating the precise molecular
mechanisms of its action, optimizing its delivery in topical formulations for enhanced skin
penetration and stability, and conducting further clinical trials to validate its efficacy and safety
in human subjects. Its dual-action mechanism of preventing DNA damage and activating repair
pathways positions it as a next-generation ingredient in the development of advanced
dermatological and cosmetic products.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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